N-(1,3-benzodioxol-5-yl)-2-[[3-(2-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]thio]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[[3-(2-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H19N3O5S2/c1-28-16-5-3-2-4-15(16)25-21(27)20-14(8-9-31-20)24-22(25)32-11-19(26)23-13-6-7-17-18(10-13)30-12-29-17/h2-7,10H,8-9,11-12H2,1H3,(H,23,26)
• InChI Key: OVTRWWAFZIYZGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C3=C(CCS3)N=C2SCC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H19N3O5S2
• Molecular Weight: 469.5 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-[[3-(2-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]thio]acetamide is an organonitrogen heterocyclic compound, an organosulfur heterocyclic compound and an organic heterobicyclic compound.

Scientific Research Applications

Synthesis and Biological Activity

• Novel Compound Synthesis : Research has been focused on synthesizing novel compounds derived from similar chemical structures, exploring their potential as anti-inflammatory, analgesic agents, and cyclooxygenase inhibitors. For instance, Abu‐Hashem et al. (2020) synthesized a range of new heterocyclic compounds, demonstrating significant anti-inflammatory and analgesic activities, highlighting the potential therapeutic applications of these compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Activity : Kerru et al. (2019) prepared novel thienopyrimidine linked rhodanine derivatives, showing substantial antimicrobial potency against various bacteria and fungi, indicating the potential for developing new antimicrobial agents from similar chemical structures (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).

Pharmacokinetics and Drug Metabolism

• Drug Metabolism and Pharmacokinetics : Dong et al. (2016) examined the thiouracil derivative PF-06282999 for its pharmacokinetics and disposition across animals and humans, aiming to predict human pharmacokinetics and elimination mechanisms. This study exemplifies the importance of understanding the metabolism and pharmacokinetics of compounds with similar structures for their safe and effective use as therapeutic agents (Dong et al., 2016).

Mechanistic Studies

• Understanding Drug Mechanisms : Moscovitz et al. (2018) explored the mechanism of action of PF-06282999, an irreversible inactivator of the myeloperoxidase enzyme, indicating how compounds of similar complexity can be studied to understand their effects on human health and disease pathways (Moscovitz, Lin, Johnson, Tu, Goosen, Weng, & Kalgutkar, 2018).